Cas no 1880031-46-8 (4-Methyl-1-(pyridin-4-yl)hexane-1,3-dione)

• Product Name: 4-Methyl-1-(pyridin-4-yl)hexane-1,3-dione
• CAS No: 1880031-46-8
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5766104
• PubChem ID: 165474427
• Update Time: 2025-10-14

4-Methyl-1-(pyridin-4-yl)hexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(pyridin-4-yl)hexane-1,3-dione
• EN300-1126120
• 1880031-46-8
• 4-Methyl-1-(pyridin-4-yl)hexane-1,3-dione

• Inchi： 1S/C12H15NO2/c1-3-9(2)11(14)8-12(15)10-4-6-13-7-5-10/h4-7,9H,3,8H2,1-2H3
• InChI Key： PDHUHVSUGFZUTI-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CN=CC=1)=O)C(C)CC

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47Ų

Additional information on 4-Methyl-1-(pyridin-4-yl)hexane-1,3-dione

Introduction to CAS No. 1880031-46-8: 4-Methyl-1-(pyridin-4-yl)hexane-1,3-dione

The compound with CAS No. 1880031-46-8, known as 4-Methyl-1-(pyridin-4-yl)hexane-1,3-dione, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a pyridine ring attached to a hexanedione backbone with a methyl substituent. The hexanedione moiety is particularly notable for its ability to participate in various chemical reactions, making it a valuable building block in synthetic chemistry.

Recent studies have highlighted the potential of 4-Methyl-1-(pyridin-4-yl)hexane-1,3-dione in the development of advanced materials, particularly in the realm of coordination polymers and metalloorganic frameworks (MOFs). Researchers have demonstrated that this compound can serve as a versatile ligand due to its ability to coordinate with metal ions through both the pyridine nitrogen and the ketone groups of the hexanedione moiety. This dual coordination capability has led to the synthesis of novel MOFs with exceptional porosity and stability, which hold promise for applications in gas storage, catalysis, and sensing technologies.

In addition to its role in materials science, 4-Methyl-1-(pyridin-4-yl)hexane-1,3-dione has also been explored for its potential in medicinal chemistry. The compound's structure suggests that it may exhibit bioactivity due to its ability to interact with biological molecules through hydrogen bonding and π–π interactions. Recent computational studies have identified this compound as a potential lead for drug design, particularly in the development of inhibitors for enzymes involved in metabolic pathways.

The synthesis of CAS No. 1880031-46-8 involves a multi-step process that typically begins with the preparation of the hexanedione precursor. This is followed by functionalization at the pyridine ring position to introduce the methyl substituent and other desired groups. The reaction conditions are carefully optimized to ensure high yields and purity, as impurities can significantly impact the performance of the final product in downstream applications.

One of the most exciting developments involving 4-Methyl-1-(pyridin-4-yli)hexane-dione is its use in creating stimuli-responsive materials. By incorporating this compound into polymer networks, scientists have been able to develop materials that exhibit reversible changes in their physical properties in response to external stimuli such as temperature or light. These materials have potential applications in smart packaging, adaptive optics, and soft robotics.

Furthermore, recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing CAS No. 1880031–46–8. Researchers are investigating catalytic processes that reduce waste and energy consumption while maintaining or improving product quality. These efforts align with global initiatives to promote environmentally friendly chemical practices.

In conclusion, CAS No. 1880031–46–8: 4-Methyl–(pyridin–yli)hexanedione is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working on cutting-edge projects in materials science, medicinal chemistry, and sustainable chemical synthesis.